Cas no 2138094-91-2 (5-(Azocan-2-yl)-2-fluoroaniline)

• Product Name: 5-(Azocan-2-yl)-2-fluoroaniline
• CAS No: 2138094-91-2
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 5973921
• PubChem ID: 165499227
• Update Time: 2025-10-29

5-(Azocan-2-yl)-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 5-(azocan-2-yl)-2-fluoroaniline
• EN300-1153327
• 2138094-91-2
• 5-(Azocan-2-yl)-2-fluoroaniline

• Inchi： 1S/C13H19FN2/c14-11-7-6-10(9-12(11)15)13-5-3-1-2-4-8-16-13/h6-7,9,13,16H,1-5,8,15H2
• InChI Key： LMQQHXYESTUBJR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1CCCCCCN1

Computed Properties

• Exact Mass: 222.15322678g/mol
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Additional information on 5-(Azocan-2-yl)-2-fluoroaniline

5-(Azocan-2-yl)-2-fluoroaniline (CAS No: 2138094-91-2)

The compound 5-(Azocan-2-yl)-2-fluoroaniline (CAS No: 2138094-91-2) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique structure, which includes an azocane ring system attached to a fluorinated aniline moiety. The azocane group, a saturated azo compound, imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-(Azocan-2-yl)-2-fluoroaniline through a combination of catalytic cross-coupling reactions and directed metallation techniques. These methods not only enhance the yield but also improve the purity of the compound, which is critical for its use in sensitive applications such as drug discovery and material synthesis. The integration of fluorine into the aromatic ring further enhances the compound's stability and bioavailability, making it an attractive candidate for medicinal chemistry research.

In terms of biological activity, 5-(Azocan-2-yl)-2-fluoroaniline has shown promising results in preclinical studies as a potential lead compound for anti-inflammatory and anticancer therapies. The azocane moiety has been reported to exhibit selective inhibition against certain kinases involved in inflammatory pathways, while the fluorinated aniline group contributes to improved pharmacokinetic profiles. Researchers have also explored its potential as a building block for constructing complex heterocyclic frameworks, which are essential in the development of novel bioactive molecules.

The synthesis of 5-(Azocan-2-yl)-2-fluoroaniline involves a multi-step process that begins with the preparation of the azocane intermediate via a Stetter reaction or other similar methods. This intermediate is then subjected to nucleophilic aromatic substitution reactions to introduce the fluorine atom at the desired position on the aromatic ring. The entire process requires meticulous control over reaction conditions to ensure optimal yields and minimal by-product formation.

From a materials science perspective, 5-(Azocan-2-yl)-2-fluoroaniline has been investigated as a precursor for advanced polymers and self-healing materials. Its unique electronic properties make it suitable for applications in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) or photovoltaic devices. The integration of this compound into polymer frameworks has demonstrated enhanced mechanical properties and thermal stability, paving the way for its use in high-performance materials.

In conclusion, 5-(Azocan-2-yl)-2-fluoroaniline (CAS No: 2138094-91-2) stands as a testament to the ingenuity of modern synthetic chemistry. Its versatile structure, combined with cutting-edge research findings, positions it as a key player in diverse scientific domains. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.